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Compound of Interest

Compound Name: 2-Bromo-4-fluoro-1-nitrobenzene

Cat. No.: B1272181 Get Quote

An In-depth Technical Guide to the Material Safety Data Sheet for 2-Bromo-4-fluoro-1-
nitrobenzene

For Researchers, Scientists, and Drug Development Professionals

This document serves as a comprehensive technical guide to the safe handling, storage, and

emergency procedures for 2-Bromo-4-fluoro-1-nitrobenzene. As a Senior Application

Scientist, this guide is structured to provide not just data, but actionable insights grounded in

chemical principles and established safety protocols. The information herein is synthesized

from authoritative sources to ensure accuracy and trustworthiness, empowering researchers to

mitigate risks effectively in a laboratory or manufacturing setting.

Section 1: Chemical Identity and Physicochemical
Properties
2-Bromo-4-fluoro-1-nitrobenzene (CAS No. 700-36-7) is a halogenated aromatic nitro

compound. Its trifunctional nature, incorporating bromine, fluorine, and a nitro group, makes it a

versatile intermediate in the synthesis of complex molecules, particularly active pharmaceutical

ingredients (APIs) and agrochemicals.[1] Understanding its physical properties is the first step

in establishing safe handling protocols.

It is crucial to distinguish this compound from its isomer, 2-Bromo-1-fluoro-4-nitrobenzene (CAS

No. 701-45-1), as their properties and reactivity may differ. All information in this guide pertains
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strictly to CAS No. 700-36-7.

Chemical Structure and Identifiers
The arrangement of the functional groups on the benzene ring dictates the molecule's reactivity

and electronic properties.[1]

Caption: Chemical structure of 2-Bromo-4-fluoro-1-nitrobenzene.

Table 1: Chemical Identifiers

Identifier Value Source(s)

CAS Number 700-36-7 [1][2][3]

IUPAC Name
2-bromo-4-fluoro-1-

nitrobenzene
[2][3]

Molecular Formula C₆H₃BrFNO₂ [2][3]

SMILES
[O-]--INVALID-LINK--

C1=C(Br)C=C(F)C=C1
[3]

InChI Key
VGYVBEJDXIPSDL-

UHFFFAOYSA-N
[2][3]

| EC Number | 670-950-4 |[2][4] |

Physicochemical Data
These properties are critical for designing experiments, planning storage, and predicting the

compound's behavior under various conditions.

Table 2: Physicochemical Properties
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Property Value Source(s)

Molecular Weight 220.00 g/mol [2]

Appearance
Pale yellow to green

solid/powder/crystal
[1]

Melting Point 41.0 to 45.0 °C

Boiling Point
~224 °C at atmospheric

pressure
[1]

| Density | 1.808 g/cm³ |[1] |

Section 2: Hazard Identification and Classification
2-Bromo-4-fluoro-1-nitrobenzene is classified as a hazardous substance. The primary routes

of exposure are ingestion, skin contact, eye contact, and inhalation.[2][4][5] The Globally

Harmonized System (GHS) provides a clear summary of its dangers.

GHS Classification
Table 3: GHS Hazard Classification Summary

Hazard Class Category Hazard Statement Source(s)

Acute Toxicity, Oral 4
H302: Harmful if
swallowed

[2][4]

Acute Toxicity, Dermal 4
H312: Harmful in

contact with skin
[2]

Acute Toxicity,

Inhalation
4

H332: Harmful if

inhaled
[2]

Skin

Corrosion/Irritation
2

H315: Causes skin

irritation
[2][4]

Serious Eye

Damage/Irritation
2

H319: Causes serious

eye irritation
[2][4]
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| Specific Target Organ Toxicity (Single Exposure) | 3 | H335: May cause respiratory irritation |

[4][6] |

2-Bromo-4-fluoro-1-nitrobenzene GHS07 Exclamation Mark Is classified with

H302: Harmful if swallowed

H315: Causes skin irritation

H319: Causes serious eye irritation

H335: May cause respiratory irritation

 Represents Hazards

Click to download full resolution via product page

Caption: GHS Hazard summary for the compound.

The presence of the nitro group and halogens on the aromatic ring contributes to its toxicity

profile, making it a potent irritant and moderately toxic upon acute exposure.

Section 3: Emergency Response Protocols
A clear, pre-defined emergency plan is critical. All personnel must be trained on these protocols

before handling the compound.

First-Aid Measures
Immediate and appropriate first aid can significantly reduce the severity of an injury from

exposure.

Protocol 1: First-Aid for Exposure

General Advice: Move the victim out of the dangerous area to fresh air. Show this safety data

sheet to the attending physician.[7]

If Inhaled: Relocate the individual to an area with fresh air. If breathing is difficult, administer

oxygen. If breathing has stopped, provide artificial respiration. Seek immediate medical

attention.[4][5][7]

In Case of Skin Contact: Immediately remove all contaminated clothing. Wash the affected

skin area thoroughly with plenty of soap and water for at least 15 minutes.[7][8] If skin

irritation develops or persists, seek medical attention.[4]
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In Case of Eye Contact: Immediately flush the eyes with large amounts of water for at least

15 minutes, making sure to lift the upper and lower eyelids occasionally.[4][7] Remove

contact lenses if present and easy to do so.[4] Seek immediate medical attention.

If Swallowed: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person.[7] Rinse the mouth thoroughly with water and contact a physician or Poison Control

Center immediately.[5][7]

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[5][7]

Specific Hazards: During a fire, hazardous decomposition products may form, including

carbon oxides, nitrogen oxides (NOx), and hydrogen bromide gas.[5][7] Vapors may form

explosive mixtures with air upon intense heating.

Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)

and full protective gear.[5][7]

Section 4: Safe Handling and Risk Mitigation
A proactive approach to safety involves a combination of engineering controls, appropriate

personal protective equipment, and standardized operational procedures.
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Caption: Logical workflow for safe handling of chemicals.

Engineering Controls & Personal Protective Equipment
(PPE)

Ventilation: All work must be conducted in a well-ventilated area, preferably inside a certified

chemical fume hood to minimize inhalation exposure.[9] Eyewash stations and safety

showers must be readily accessible.[10]

Eye/Face Protection: Wear chemical safety goggles that meet OSHA's 29 CFR 1910.133 or

European Standard EN166 regulations. A face shield may be required for tasks with a high

splash potential.[9][10]
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Skin and Body Protection: Wear a lab coat and chemical-resistant gloves (e.g., nitrile or

neoprene).[9] Contaminated clothing should be removed and washed before reuse.[8]

Respiratory Protection: If working outside a fume hood or if dust/aerosols are generated, use

a NIOSH/MSHA-approved respirator.[10]

Handling and Storage Protocols
Protocol 2: Safe Handling and Storage

Handling: Avoid contact with skin, eyes, and clothing.[8] Avoid the formation of dust and

aerosols.[7] Do not eat, drink, or smoke in areas where the chemical is handled.[11] Wash

hands thoroughly after handling.[4]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area.[8][9] The

storage area should be locked up.[4] Keep away from incompatible materials such as strong

oxidizing agents and bases.[9][10]

Spill Response
Protocol 3: Accidental Spill Cleanup

Evacuate: Evacuate non-essential personnel from the spill area.

Ventilate: Ensure the area is well-ventilated.

Protect: Wear all required PPE, including respiratory protection.

Contain: Use an inert absorbent material (e.g., vermiculite, sand) to contain the spill. Avoid

creating dust.[7]

Collect: Carefully pick up the absorbed material and place it into a suitable, sealed container

for disposal.[7]

Decontaminate: Clean the affected area thoroughly.

Dispose: Dispose of the waste in accordance with local, regional, and national regulations.[8]
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Section 5: Toxicological & Ecological Information
While comprehensive toxicological data is not always available for research chemicals, the

existing classifications provide a strong basis for risk assessment.

Acute Toxicity: The compound is classified as harmful if swallowed, inhaled, or in contact

with skin.[2]

Carcinogenicity: No component of this product at levels greater than or equal to 0.1% is

identified as a probable, possible, or confirmed human carcinogen by IARC.[11][12]

Germ Cell Mutagenicity: No data available.[12]

Ecological Information: Data on the environmental impact of this compound is limited. As a

precaution, do not let the product enter drains or surface water.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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